![molecular formula C15H9ClN4OS B2614656 (E)-6-(3-chlorostyryl)-3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole CAS No. 890598-17-1](/img/structure/B2614656.png)
(E)-6-(3-chlorostyryl)-3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-6-(3-chlorostyryl)-3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C15H9ClN4OS and its molecular weight is 328.77. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Applications
- Antimicrobial Properties : A novel series of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, including derivatives similar to the compound , have been synthesized and characterized for their antimicrobial efficacy. These compounds have shown significant inhibition against various strains of bacteria and fungi, highlighting their potential as broad-spectrum antimicrobial agents (Patel, H. S. Patel, & Shah, 2015).
Anti-cancer and Inhibitory Activity
- Anticancer Potential : Research into similar triazolo[3,4-b][1,3,4]thiadiazole derivatives has indicated promising anticancer activities against a range of cancer cell lines. These findings suggest that the structural framework of these compounds could be exploited for the development of new anticancer therapies (Ibrahim, 2009).
- Inhibitory Effects on HIV and Kinesin Eg5 : A study explored the synthesis of triazolothiadiazole and triazolothiadiazine derivatives as inhibitors for HIV replication and kinesin Eg5, a motor protein involved in mitosis. The compounds exhibited interaction with the reverse transcriptase binding site of HIV-1 and demonstrated inhibitory activity against Eg5, showcasing their dual therapeutic potential (Khan et al., 2014).
Synthesis Techniques and Characterization
- Synthetic Approaches : The synthesis of triazolo[3,4-b][1,3,4]thiadiazole derivatives involves condensation reactions that are key to introducing various substituents that affect their biological activity. Spectroscopic analysis and crystal structure determination techniques are employed to confirm the structures of these synthesized compounds, which is crucial for understanding their activity profiles (Swamy et al., 2006).
Antioxidant Properties
- Antioxidant Activity : Derivatives of triazolo[3,4-b][1,3,4]thiadiazole have also been evaluated for their antioxidant properties. Such studies are important for understanding how these compounds can mitigate oxidative stress, which is a contributing factor in many diseases, including cancer and neurodegenerative disorders (Sunil, Isloor, & Shetty, 2010).
Properties
IUPAC Name |
6-[(E)-2-(3-chlorophenyl)ethenyl]-3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClN4OS/c16-11-4-1-3-10(9-11)6-7-13-19-20-14(12-5-2-8-21-12)17-18-15(20)22-13/h1-9H/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXUWEYYZAOLQRS-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C=CC2=NN3C(=NN=C3S2)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Cl)/C=C/C2=NN3C(=NN=C3S2)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.